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Compound of Interest

Compound Name: BI-D1870

Cat. No.: B1684656

For Researchers, Scientists, and Drug Development Professionals

Introduction

BI-D1870 is a potent and specific, cell-permeable, ATP-competitive inhibitor of the p90
ribosomal S6 kinase (RSK) family of serine/threonine kinases.[1][2][3] It effectively inhibits
RSK1, RSK2, RSK3, and RSK4 with IC50 values in the low nanomolar range, demonstrating
significant selectivity over other kinases.[2][4] These characteristics make BI-D1870 a valuable
tool for investigating the physiological and pathological roles of RSK signaling in cellular
processes such as cell proliferation, survival, and motility.[2] Proper preparation of a stable and
accurate stock solution is the first critical step for reliable and reproducible experimental results.

Physicochemical Properties

A summary of the key physicochemical properties of BI-D1870 is presented in the table below.
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Property Value Source(s)
Molecular Weight 391.42 g/mol [11[4115]
Molecular Formula C19H23F2N50:2 [1][3][6]
Appearance White to off-white solid [6]
Purity >98%
Solubility
DMSO Up to 100 mg/mL (255.48 mM)  [4][5]
Ethanol Soluble [1107]
Water Insoluble [2][4]
DMF 10 mg/mL [3]
DMSO:PBS (pH 7.2) (1:2) 0.3 mg/mL [3]

Storage (Powder)

-20°C for up to 3 years

[2]141(5]

Storage (in Solvent)

-80°C for up to 2 years, -20°C

for up to 1 year

[415](6]

Experimental Protocol: Preparation of a 10 mM BI-
D1870 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of BI-D1870 in dimethyl

sulfoxide (DMSO).

Materials:

BI-D1870 powder

Calibrated precision balance

Microcentrifuge tubes or amber glass vials

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
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» \ortex mixer
e Pipettes and sterile pipette tips
Procedure:

o Acclimatization: Before opening, allow the vial of BI-D1870 powder to equilibrate to room
temperature for at least 15-20 minutes. This prevents the condensation of moisture, which
can affect the stability and solubility of the compound.

e Weighing: Tare a clean, dry microcentrifuge tube or amber vial on a calibrated balance.
Carefully weigh the desired amount of BI-D1870 powder. For example, to prepare 1 mL of a
10 mM stock solution, weigh out 3.914 mg of BI-D1870 (Molecular Weight = 391.42 g/mol ).

« Solvent Addition: Add the appropriate volume of anhydrous DMSO to the weighed BI-D1870
powder. To continue the example, add 1 mL of DMSO to the 3.914 mg of powder.

o Note on DMSO: Use fresh, high-quality anhydrous DMSO as moisture can reduce the
solubility of BI-D1870.[4]

» Dissolution: Tightly cap the tube/vial and vortex thoroughly until the powder is completely
dissolved. Gentle warming in a 37°C water bath or brief sonication can be used to aid
dissolution if necessary.[7] Visually inspect the solution to ensure there are no visible
particulates.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, it is highly recommended to aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes.[4]

o Storage: Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for
shorter-term storage (up to 1 year).[5][6] When ready to use, thaw a single aliquot at room
temperature and dilute it to the desired final concentration in the appropriate cell culture
medium or assay buffer.

Signaling Pathway and Experimental Workflow
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The following diagrams illustrate the signaling pathway inhibited by BI-D1870 and a typical
experimental workflow for its use.

Downstream Substrates

Upstream Activators T T — > m

m MAPK/ERK Pathway
Activates

ERK [ P4 oo M

BI-D1870

Inhibits Phosphorylates

Other Substrates

Click to download full resolution via product page

Caption: BI-D1870 inhibits the RSK signaling pathway.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1684656?utm_src=pdf-body
https://www.benchchem.com/product/b1684656?utm_src=pdf-body-img
https://www.benchchem.com/product/b1684656?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

Prepare 10 mM
BI-D1870 Stock in DMSO

'

Aliguot and Store
at -80°C

:

Thaw Aliquot and Dilute
to Working Concentration
in Assay Buffer

:

Treat Cells/Perform
Biochemical Assay

:

Analyze Downstream Effects
(e.g., Western Blot for p-GSK3[3)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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